Cas no 20851-55-2 (hept-4-en-1-ol)

• Product Name: hept-4-en-1-ol
• CAS No: 20851-55-2
• MF: C₇H₁₄O
• MW: 114.185462474823
• CID: 1400461
• PubChem ID: 5367535
• Update Time: 2025-04-20

hept-4-en-1-ol Chemical and Physical Properties

Names and Identifiers

• hept-4-en-1-ol
• 4-hepten-1-ol
• LogP
• 24469-79-2
• SCHEMBL295928
• CHEBI:188367
• (E)-hept-4-en-1-ol
• EN300-378175
• CS-0356819
• EN300-1854777
• (4E)-HEPT-4-EN-1-OL
• 20851-55-2
• 4-Hepten-1-ol, (4E)-

• Inchi： 1S/C7H14O/c1-2-3-4-5-6-7-8/h3-4,8H,2,5-7H2,1H3/b4-3+
• InChI Key： CUKAXHVLXKIPKF-ONEGZZNKSA-N
• SMILES： OCCC/C=C/CC

Computed Properties

• Exact Mass: 114.10452
• Monoisotopic Mass: 114.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 57.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 1.7

Experimental Properties

• Density: 0.844
• Boiling Point: 174.4°C at 760 mmHg
• Flash Point: 68.9°C
• Refractive Index: 1.446
• PSA: 20.23